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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition

mechanism of potassium sodium carbonate (a mixed alkali carbonate system), drawing upon

available data for the individual components—potassium carbonate (K₂CO₃) and sodium

carbonate (Na₂CO₃)—and their eutectic mixtures. This document is intended to serve as a

valuable resource for professionals in research and development who require a deep

understanding of the thermal behavior of these inorganic salts.

Introduction: The High Thermal Stability of Alkali
Carbonates
Potassium carbonate and sodium carbonate are known for their remarkable thermal stability, a

characteristic that makes them suitable for a variety of high-temperature applications. Their

decomposition into respective metal oxides and carbon dioxide occurs only at temperatures

significantly above their melting points. Understanding the nuances of this decomposition is

critical for processes where these salts are used as catalysts, fluxes, or heat transfer fluids.

While extensive data exists for the individual salts, this guide will also extrapolate and discuss

the expected behavior of their mixtures.

Thermal Decomposition of Individual Components
Sodium Carbonate (Na₂CO₃)
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Anhydrous sodium carbonate is a thermally stable compound that melts at 851°C.[1] While

some sources suggest that decomposition may begin at temperatures as low as 400°C or

500°C, it is generally accepted that significant decomposition occurs above its melting point.[2]

[3] The thermal decomposition of sodium carbonate is an endothermic process that yields solid

sodium oxide (Na₂O) and gaseous carbon dioxide (CO₂).[2][3]

The overall decomposition reaction is as follows:

Na₂CO₃(s, l) → Na₂O(s) + CO₂(g)

Studies have shown that the decomposition temperature can be influenced by the presence of

additives. For instance, the addition of calcium oxide (CaO) or calcium hydroxide (Ca(OH)₂)

can significantly lower the decomposition temperature of sodium carbonate.[2]

Potassium Carbonate (K₂CO₃)
Potassium carbonate exhibits even greater thermal stability than its sodium counterpart. It has

a higher melting point of 891°C and decomposes at temperatures reported to be as high as

1200°C.[4][5][6] Similar to sodium carbonate, its decomposition is an endothermic process that

produces potassium oxide (K₂O) and carbon dioxide (CO₂).[5][6]

The decomposition reaction is:

K₂CO₃(s, l) → K₂O(s) + CO₂(g)

The high thermal stability of potassium carbonate makes it suitable for applications requiring a

robust alkali salt at extreme temperatures.

Thermal Behavior of Potassium Sodium Carbonate
Mixtures
The combination of potassium carbonate and sodium carbonate forms a eutectic system,

meaning that the mixture melts at a lower temperature than either of its individual components.

The eutectic mixture of sodium carbonate and potassium carbonate has a melting point of

approximately 710°C.
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Thermodynamic assessments and experimental observations of the eutectic mixture of sodium

and potassium carbonate (sometimes referred to as PCM710) indicate that it is

thermodynamically stable up to at least 750°C, with no significant detection of CO or CO₂

evolution below this temperature. This suggests that the mixed salt system retains a high

degree of thermal stability, similar to its individual constituents.

The thermal stability of mixed alkali carbonate systems can be significantly influenced by the

surrounding atmosphere. Studies on a similar eutectic mixture of lithium-sodium-potassium

carbonate have demonstrated that a carbon dioxide atmosphere enhances thermal stability,

while air or inert atmospheres like argon can lead to decomposition at lower temperatures. It is

reasonable to infer that a similar atmospheric dependence exists for the potassium sodium
carbonate system.

Quantitative Data Summary
The following tables summarize the key quantitative data for the thermal properties of sodium

carbonate and potassium carbonate.

Property
Sodium Carbonate
(Na₂CO₃)

Potassium
Carbonate (K₂CO₃)

Source(s)

Melting Point 851 °C 891 °C [1][4]

Decomposition

Temperature

> 851 °C (significant

decomposition)
~1200 °C [3][6]

Decomposition

Products
Na₂O, CO₂ K₂O, CO₂ [2][5]

Table 1: Thermal Properties of Individual Carbonates

Property
Eutectic Na₂CO₃-K₂CO₃
Mixture

Source(s)

Melting Point ~710 °C

Thermal Stability Stable up to at least 750 °C
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Table 2: Thermal Properties of the Eutectic Mixture

Experimental Protocols
The investigation of the thermal decomposition of potassium sodium carbonate and its

components relies on thermoanalytical techniques such as Thermogravimetric Analysis (TGA)

and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA)
Objective: To determine the temperature at which mass loss occurs due to decomposition and

to quantify this mass loss.

Methodology:

Sample Preparation: A small, accurately weighed sample (typically 5-20 mg) of the

anhydrous carbonate or their mixture is placed in a TGA sample pan (e.g., alumina or

platinum).

Instrument Setup: The sample pan is placed in the TGA furnace. The furnace is then purged

with a desired gas (e.g., nitrogen, argon, or a CO₂-containing mixture) at a controlled flow

rate (e.g., 20-50 mL/min) to create a specific atmosphere.

Temperature Program: A temperature program is set to heat the sample from ambient

temperature to a final temperature (e.g., 1300°C) at a constant heating rate (e.g., 10°C/min).

Data Acquisition: The TGA instrument continuously records the sample's mass as a function

of temperature.

Data Analysis: The resulting data is plotted as a percentage of mass loss versus

temperature. The onset temperature of mass loss indicates the beginning of decomposition.

The derivative of the TGA curve (DTG) can be used to identify the temperature of the

maximum decomposition rate.
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Sample Preparation
(5-20 mg in pan)

Instrument Setup
(Purge with gas)

Temperature Program
(e.g., 10°C/min to 1300°C)

Data Acquisition
(Mass vs. Temperature)

Data Analysis
(Plot Mass Loss %)

Click to download full resolution via product page

TGA Experimental Workflow

Differential Scanning Calorimetry (DSC)
Objective: To measure the heat flow associated with thermal events such as melting and

decomposition.

Methodology:

Sample Preparation: A small, accurately weighed sample (typically 2-10 mg) is hermetically

sealed in a DSC pan. An empty, sealed pan is used as a reference.

Instrument Setup: Both the sample and reference pans are placed in the DSC cell. The cell

is purged with a selected gas.

Temperature Program: A temperature program, similar to that used in TGA, is applied to heat

both the sample and the reference at a controlled rate.

Data Acquisition: The DSC instrument measures the difference in heat flow required to

maintain the sample and reference at the same temperature.

Data Analysis: The data is plotted as heat flow versus temperature. Endothermic events,

such as melting and decomposition, appear as peaks. The area under these peaks can be

integrated to determine the enthalpy change of the transition.

Sample Preparation
(2-10 mg in sealed pan)

Instrument Setup
(Sample and Reference in cell)

Temperature Program
(Controlled heating rate)

Data Acquisition
(Heat Flow vs. Temperature)

Data Analysis
(Identify and quantify peaks)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b087327?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

DSC Experimental Workflow

Mechanistic Considerations
The thermal decomposition of alkali metal carbonates is believed to proceed through the

breaking of the carbon-oxygen bond within the carbonate anion (CO₃²⁻), leading to the

formation of a metal oxide and a molecule of carbon dioxide.

Reactant High Temperature

Products

M₂CO₃ (s, l)
(M = Na, K) Δ (Heat) M₂O (s)

CO₂ (g)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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